3-(3-cyclohexylpropanamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide
Overview
Description
3-(3-cyclohexylpropanamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known to possess unique biochemical and physiological properties that make it a promising candidate for developing new drugs and therapies.
Mechanism of Action
The exact mechanism of action of 3-(3-cyclohexylpropanamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide is not fully understood. However, it is believed to exert its effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. By inhibiting COX-2 activity, this compound can reduce inflammation, pain, and fever.
Biochemical and Physiological Effects:
Studies have shown that 3-(3-cyclohexylpropanamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide can reduce the production of prostaglandins, which are known to play a key role in the inflammatory response. Additionally, this compound has been shown to exhibit antioxidant properties, which can help protect cells from damage caused by free radicals. Furthermore, this compound has also been shown to exhibit antibacterial and antifungal properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(3-cyclohexylpropanamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide in lab experiments is its ability to selectively inhibit COX-2 activity, without affecting the activity of COX-1, which plays a key role in maintaining normal physiological functions. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain applications.
Future Directions
There are several potential future directions for research involving 3-(3-cyclohexylpropanamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide. One potential direction is to further investigate its potential applications in the field of medicine, particularly for the treatment of inflammatory diseases. Additionally, further studies could be conducted to investigate its potential use as a fluorescent probe for imaging biological systems. Finally, more research could be conducted to investigate the potential toxicity of this compound and identify ways to mitigate any potential risks.
Scientific Research Applications
3-(3-cyclohexylpropanamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects, making it a promising candidate for developing new drugs for the treatment of various diseases. Additionally, this compound has also been studied for its potential use as a fluorescent probe for imaging biological systems.
properties
IUPAC Name |
3-(3-cyclohexylpropanoylamino)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O5/c28-21(15-10-16-6-2-1-3-7-16)26-22-19-8-4-5-9-20(19)32-23(22)24(29)25-17-11-13-18(14-12-17)27(30)31/h4-5,8-9,11-14,16H,1-3,6-7,10,15H2,(H,25,29)(H,26,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMUKIJZNXNECJT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CCC(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=C(C=C4)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-cyclohexylpropanamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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